N-{2-[(4-chlorophenyl)thio]-1,1-dimethylethyl}benzenesulfonamide

• IUPAC Name: N-[1-(4-chlorophenyl)sulfanyl-2-methylpropan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C16H18ClNO2S2/c1-16(2,12-21-14-10-8-13(17)9-11-14)18-22(19,20)15-6-4-3-5-7-15/h3-11,18H,12H2,1-2H3
• InChI Key: BCRVOKAPFVDHCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CSC1=CC=C(C=C1)Cl)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H18ClNO2S2
• Molecular Weight: 355.9 g/mol

Description

N-{2-[(4-chlorophenyl)thio]-1,1-dimethylethyl}benzenesulfonamide, commonly known as CTB, is a sulfonamide compound that has been widely used in scientific research. It is a potent inhibitor of carbonic anhydrase (CA), an enzyme that catalyzes the reversible hydration of carbon dioxide. CTB has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been extensively studied.

Mechanism of Action

CTB inhibits the activity of carbonic anhydrase by binding to the zinc ion at the active site of the enzyme. This prevents the enzyme from catalyzing the hydration of carbon dioxide, which is an important step in many biochemical processes.
Biochemical and Physiological Effects:
CTB has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of gastric acid and to increase the excretion of bicarbonate ions in the urine. CTB has also been shown to inhibit the growth and metastasis of certain types of tumors.

Advantages and Limitations for Lab Experiments

CTB is a potent and selective inhibitor of carbonic anhydrase, which makes it a valuable tool for studying the role of this enzyme in various biological processes. However, CTB has some limitations as well. It is relatively insoluble in water, which can make it difficult to use in certain experimental settings. In addition, CTB has a relatively short half-life in vivo, which can limit its usefulness in certain studies.

Future Directions

There are many potential future directions for research involving CTB. One area of interest is the development of more potent and selective inhibitors of carbonic anhydrase. Another area of interest is the use of CTB as a tool to study the role of carbonic anhydrase in the regulation of bone resorption and the development of osteoporosis. Finally, there is potential for the use of CTB as a therapeutic agent in the treatment of certain types of tumors.

Synthesis Methods

The synthesis of CTB involves the reaction of 4-chlorothiophenol with tert-butylamine, followed by reaction with benzenesulfonyl chloride. The resulting product is purified by recrystallization to obtain pure CTB.

Scientific Research Applications

CTB has been used extensively in scientific research as a tool to study the role of carbonic anhydrase in various biological processes. It has been used to investigate the role of N-{2-[(4-chlorophenyl)thio]-1,1-dimethylethyl}benzenesulfonamide in the regulation of acid-base balance, ion transport, and bone resorption. CTB has also been used to study the effects of this compound inhibitors on tumor growth and metastasis.